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Compound of Interest

Compound Name: 5-lodo-1,3-dimethyluracil
CAS No.: 40738-83-8
Cat. No.: B1298446
Get Quote
. J

This in-depth technical guide provides a detailed overview of the core chemical and physical
properties of 5-lodo-1,3-dimethyluracil, tailored for researchers, scientists, and professionals
in drug development. The information presented herein is curated from various scientific
sources to ensure accuracy and relevance.

Core Chemical Properties

5-lodo-1,3-dimethyluracil is a halogenated derivative of 1,3-dimethyluracil, a pyrimidine base.
Its chemical structure and fundamental properties are summarized below.
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Property Value Source
Molecular Formula CeH7IN202

Molecular Weight 266.04 g/mol

CAS Number 40738-83-8

Appearance Solid

Melting Point 225 °C (decomposes)

Solubility Soluble in DMSO (10 mg/mL)

Spectroscopic Data

Detailed spectroscopic data is essential for the unequivocal identification and characterization
of 5-lodo-1,3-dimethyluracil. While comprehensive raw data is best obtained from dedicated
chemical databases, the expected spectral characteristics are outlined below.
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Spectroscopy Expected Features Data Source

Signals corresponding to the
two N-methyl groups and the
C6-proton. The chemical shift

1H NMR [1]
of the C6-proton would be

influenced by the adjacent iodo

group.

Resonances for the two N-
methyl carbons, the carbonyl

13C NMR carbons (C2 and C4), the [1]
iodinated carbon (C5), and the

C6 carbon.

Characteristic absorption
bands for C=0 (carbonyl)

Infrared (IR) stretching, C-N stretching, and [1]
C-H stretching of the methyl

groups.

The molecular ion peak (M+)
at m/z corresponding to the
molecular weight.

Mass Spectrometry Fragmentation patterns would [1]
likely involve the loss of methyl
groups, iodine, and isocyanate

moieties.

Experimental Protocols
Synthesis of 5-lodo-1,3-dimethyluracil

A common and environmentally friendly method for the iodination of pyrimidine derivatives
involves direct iodination using iodine and a silver salt under solvent-free conditions.[2]

Materials:

e 1,3-Dimethyluracil
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 lodine (I2)

 Silver nitrate (AgNO3)
e Mortar and pestle
Procedure:

 In a mortar, combine 1,3-dimethyluracil and a stoichiometric amount of iodine and silver
nitrate.

» Grind the mixture vigorously with a pestle at room temperature for 20-30 minutes. The
reaction progress can be monitored by thin-layer chromatography (TLC).

» Upon completion of the reaction, the solid mixture is worked up. This typically involves
dissolving the mixture in a suitable organic solvent and filtering to remove insoluble silver
salts.

e The organic filtrate is then washed, dried, and the solvent is evaporated to yield the crude
product.

An older method for the synthesis of 5-iodo-1,3-dimethyluracil involves the use of aromatic
organomercurials, such as 5-(acetoxymercurio)-1,3-dimethyluracil or 5,5-mercuriobis(1,3-
dimethyluracil). However, due to the toxicity of mercury compounds, this method is less
commonly used.

Purification

The crude 5-lodo-1,3-dimethyluracil can be purified by standard laboratory techniques.
Recrystallization:

e Dissolve the crude product in a minimal amount of a hot solvent in which it has high
solubility.

 Allow the solution to cool slowly to room temperature, and then in an ice bath to induce
crystallization.
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o Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry
under vacuum.

Column Chromatography:

Prepare a silica gel column with an appropriate solvent system (e.g., a mixture of hexane
and ethyl acetate).

e Dissolve the crude product in a minimal amount of the eluent and load it onto the column.
o Elute the column with the chosen solvent system, collecting fractions.
» Monitor the fractions by TLC to identify those containing the pure product.

o Combine the pure fractions and evaporate the solvent to obtain the purified 5-lodo-1,3-
dimethyluracil.

Biological Activity and Potential Mechanism of
Action

5-lodo-1,3-dimethyluracil has been investigated for its effects in cancer research. Studies
have shown that it can influence the incorporation of [12°1] 5-iodo-2'-deoxyuridine ([*2°1]IdUrd)
into the DNA of cancer cells. This suggests that 5-lodo-1,3-dimethyluracil may interfere with
DNA synthesis or repair pathways.

While the precise signaling pathways involving 5-lodo-1,3-dimethyluracil are not yet fully
elucidated, its structural similarity to thymine and the known mechanisms of other halogenated
pyrimidines, such as 5-fluorouracil (5-FU), provide insights into its potential modes of action. 5-
FU is known to exert its anticancer effects by inhibiting thymidylate synthase, an enzyme
crucial for the synthesis of thymidine, and by being incorporated into DNA and RNA, leading to
cellular damage.[3][4] Similarly, 5-lodo-1,3-dimethyluracil could potentially be metabolized
and incorporated into DNA, leading to DNA damage and triggering cellular repair mechanisms
or apoptosis.

Visualizations
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The following diagrams illustrate the logical workflow for the synthesis and purification of 5-
lodo-1,3-dimethyluracil and a conceptual representation of its potential mechanism of action.
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Synthesis and Purification Workflow
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Potential Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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